Cas no 2228972-55-0 (3-(2,4-dimethoxypyridin-3-yl)propanal)

• Product Name: 3-(2,4-dimethoxypyridin-3-yl)propanal
• CAS No: 2228972-55-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6080387
• PubChem ID: 165777915
• Update Time: 2025-10-29

3-(2,4-dimethoxypyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxypyridin-3-yl)propanal
• 2228972-55-0
• EN300-1795795

• Inchi： 1S/C10H13NO3/c1-13-9-5-6-11-10(14-2)8(9)4-3-7-12/h5-7H,3-4H2,1-2H3
• InChI Key： IJPGMONVMCIELH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1CCC=O)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 3-(2,4-dimethoxypyridin-3-yl)propanal

Research Brief on 3-(2,4-dimethoxypyridin-3-yl)propanal (CAS: 2228972-55-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2,4-dimethoxypyridin-3-yl)propanal (CAS: 2228972-55-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics. This aldehyde derivative, featuring a 2,4-dimethoxypyridine moiety, exhibits unique reactivity that makes it valuable for constructing complex pharmacophores. Recent studies highlight its role in medicinal chemistry, where it serves as a versatile building block for drug candidates targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(2,4-dimethoxypyridin-3-yl)propanal in the synthesis of kinase inhibitors. The researchers utilized this compound as a crucial intermediate in developing selective inhibitors for protein kinases involved in cancer progression. The dimethoxypyridine group was found to enhance both the solubility and binding affinity of the final compounds, addressing common challenges in kinase inhibitor development.

In the field of antiviral research, 3-(2,4-dimethoxypyridin-3-yl)propanal has shown promise as a precursor for RNA-dependent RNA polymerase inhibitors. A recent patent application (WO2023051234) describes its use in synthesizing nucleoside analogs with potent activity against emerging RNA viruses. The compound's stability under various reaction conditions makes it particularly suitable for multi-step synthetic routes required for these complex antiviral agents.

The synthetic accessibility of 3-(2,4-dimethoxypyridin-3-yl)propanal has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported an optimized, scalable synthesis route starting from commercially available 2,4-dimethoxypyridine. This development is particularly important for potential industrial applications, as it addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical use.

Structural-activity relationship (SAR) studies incorporating 3-(2,4-dimethoxypyridin-3-yl)propanal derivatives have provided valuable insights into drug design. Researchers have found that modifications to the propanal side chain can dramatically influence both the potency and selectivity of resulting drug candidates. These findings were recently presented at the 2024 American Chemical Society National Meeting, highlighting the compound's versatility in medicinal chemistry applications.

Looking forward, 3-(2,4-dimethoxypyridin-3-yl)propanal continues to attract attention as a valuable synthetic intermediate. Its unique combination of chemical stability and reactivity positions it as a key player in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and other emerging therapeutic modalities, suggesting that its applications in pharmaceutical development will likely expand in the coming years.